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Introduction

Hydroxypivaldehyde (HPA), systematically known as 3-hydroxy-2,2-dimethylpropanal, is a

versatile C5 building block that is increasingly recognized for its significant role in the synthesis

of valuable pharmaceutical intermediates. Produced from the aldol condensation of

isobutyraldehyde and formaldehyde, this bifunctional molecule, possessing both a hydroxyl and

an aldehyde group, serves as a crucial precursor to key pharmaceutical ingredients, most

notably in the production of Vitamin B5. This application note details the synthesis of

hydroxypivaldehyde and its subsequent conversion into critical pharmaceutical intermediates,

providing comprehensive experimental protocols, quantitative data, and logical workflow

diagrams to support researchers, scientists, and drug development professionals.

Key Applications of Hydroxypivaldehyde in
Pharmaceutical Synthesis
The primary application of hydroxypivaldehyde in the pharmaceutical industry is as a precursor

for the synthesis of D-pantolactone, a key chiral intermediate in the industrial production of D-

pantothenic acid (Vitamin B5).[1][2] Vitamin B5 is an essential nutrient required for the

synthesis of coenzyme A (CoA), a vital molecule in numerous metabolic pathways.
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Furthermore, hydroxypivaldehyde is readily converted to neopentyl glycol (NPG) and

hydroxypivalic acid, both of which have applications as pharmaceutical intermediates.[3][4][5]

[6] NPG is utilized in the synthesis of various compounds, and its derivatives are explored for

their potential in drug delivery and formulation.[6] Hydroxypivalic acid serves as a building

block in the creation of more complex active pharmaceutical ingredients (APIs).[3]

Synthesis of Hydroxypivaldehyde and its
Intermediates: An Overview
The synthesis of pharmaceutical intermediates from hydroxypivaldehyde is a multi-step

process that begins with its formation via a crossed aldol condensation. The subsequent

transformations of HPA are highly specific and lead to the desired intermediates with high purity

and yield.

Diagram of Synthesis Pathways
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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